Cas no 122536-72-5 (benzyl (3S)-3-aminopyrrolidine-1-carboxylate)

• Product Name: benzyl (3S)-3-aminopyrrolidine-1-carboxylate
• CAS No: 122536-72-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD06858462
• CID: 63609
• PubChem ID: 24884455
• Update Time: 2025-07-18

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cbz-3-Aminopyrrolidine
• (S)-(+)-3-Amino-1-(benzyloxycarbonyl)pyrrolidine
• (S)-(+)-1-Cbz-3-aminopyrrolidine
• (S)-1-Cbz-3-amipyrrolidine
• (S)-3-Amino-1-Cbz-pyrrolidine
• benzyl (3S)-3-aminopyrrolidine-1-carboxylate
• (S)-3-Amino-1-N-Cbz-pyrrolidine
• (S)-3-AMino-1-N-cbz-pyrrolidine HCl
• (S)-1-BENZYLOXYCARBONYL-3-AMINOPYRROLIDINE
• (S)-BENZYL-3-AMINOPYRROLIDINE-1-CARBOXYLATE
• (3S)-1-Cbz-3-amino-pyrrolidine
• (S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
• CS-W013140
• (S)-benzyl 3-aminopyrrolidine-1-carboxylate
• TS-03148
• 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (3S)-
• AM91185
• (S)-benzyl 3-aminopyrrolidine-1-carboxylate;(S)-(+)-1-Cbz-3-aminopyrrolidine
• 122536-72-5
• MFCD06858462
• SCHEMBL1189968
• 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (S)-
• AC-7176
• AS-80278
• (S)-(+)-1-Cbz-3-aminopyrrolidine, 97%
• AKOS015889707
• FPXJNSKAXZNWMQ-NSHDSACASA-N
• P10427
• phenylmethyl (3S)-3-amino-1-pyrrolidinecarboxylate
• (S)-3-AMINO-1-(BENZYLOXYCARBONYL)PYRROLIDINE
• (3S)-1-Cbz-3-aminopyrrolidine
• A2580
• (S)-3-Amino-1-pyrrolidinecarboxylic acid, phenylmethyl ester
• (3S)-3-amino-pyrrolidine-1-carboxylic acid, benzyl ester
• AKOS005258644
• (S)-3-aminopyrrolidine-1-carboxylic acid benzyl ester
• DTXSID40364012
• J-004818
• DB-290288

• MDL： MFCD06858462
• Inchi： 1S/C12H16N2O2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2/t11-/m0/s1
• InChI Key： FPXJNSKAXZNWMQ-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.155 g/mL at 25 °C
• Melting Point: 310-316℃
• Boiling Point: 315 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.548
• PSA: 55.56000
• LogP: 1.99440
• Sensitiveness: Air Sensitive

benzyl (3S)-3-aminopyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26-36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds